Cas no 1038378-00-5 (2-(2-methoxyethoxy)cyclopentan-1-amine)

2-(2-Methoxyethoxy)cyclopentan-1-amine is a versatile cyclic amine derivative featuring a methoxyethoxy side chain, which enhances its solubility and reactivity in various organic and aqueous systems. This compound is particularly valuable in synthetic chemistry as a building block for pharmaceuticals, agrochemicals, and specialty materials. The presence of both amine and ether functionalities allows for selective modifications, making it useful in nucleophilic reactions, ligand synthesis, and polymer applications. Its stable cyclopentane backbone contributes to structural rigidity, while the polar side chain improves compatibility with polar solvents. The compound’s balanced lipophilicity and hydrophilicity make it suitable for applications requiring controlled reactivity and solubility profiles.
2-(2-methoxyethoxy)cyclopentan-1-amine structure
1038378-00-5 structure
Product Name:2-(2-methoxyethoxy)cyclopentan-1-amine
CAS No:1038378-00-5
MF:C8H17NO2
MW:159.2260825634
CID:6144380
PubChem ID:43184183
Update Time:2025-05-19

2-(2-methoxyethoxy)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methoxyethoxy)cyclopentan-1-amine
    • 1038378-00-5
    • AKOS009149629
    • EN300-1122223
    • Inchi: 1S/C8H17NO2/c1-10-5-6-11-8-4-2-3-7(8)9/h7-8H,2-6,9H2,1H3
    • InChI Key: ODGMAPIOOADAMM-UHFFFAOYSA-N
    • SMILES: O(CCOC)C1CCCC1N

Computed Properties

  • Exact Mass: 159.125928785g/mol
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 44.5Ų

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Additional information on 2-(2-methoxyethoxy)cyclopentan-1-amine

Comprehensive Guide to 2-(2-Methoxyethoxy)cyclopentan-1-amine (CAS No. 1038378-00-5): Properties, Applications, and Market Insights

2-(2-Methoxyethoxy)cyclopentan-1-amine (CAS No. 1038378-00-5) is a specialized organic compound with a unique cyclic structure and functional groups that make it valuable in various industrial and research applications. This cyclopentylamine derivative features a methoxyethoxy side chain, which enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry. Its molecular formula is C8H17NO2, and it is characterized by its clear to pale-yellow liquid appearance under standard conditions.

The compound's physicochemical properties include a moderate boiling point and good solubility in polar organic solvents, such as ethanol and acetone. These traits make 2-(2-methoxyethoxy)cyclopentan-1-amine particularly useful in pharmaceutical research, where it serves as a building block for drug discovery. Researchers are increasingly interested in its potential role in developing central nervous system (CNS) therapeutics, owing to its structural similarity to bioactive amines. Additionally, its stability under ambient conditions ensures safe handling and storage, aligning with modern laboratory safety standards.

In the pharmaceutical industry, 1038378-00-5 is gaining attention as a precursor for novel small-molecule inhibitors and GPCR-targeted compounds. Its cyclopentane backbone mimics natural substrates, enabling the design of more efficient and selective drugs. Recent studies highlight its application in neurological disorder research, particularly for conditions like Parkinson's disease and depression, where amine-based compounds play a critical role. This aligns with the growing demand for neuroprotective agents, a trending topic in medical chemistry forums and AI-driven drug discovery platforms.

Beyond pharmaceuticals, 2-(2-methoxyethoxy)cyclopentan-1-amine finds utility in material science and specialty chemicals. Its ether-linked side chain facilitates polymerization reactions, contributing to the development of high-performance polymers with tailored flexibility and thermal resistance. Industries such as electronics and coatings are exploring its use in advanced adhesives and conductive materials, addressing the surge in demand for lightweight and durable components in renewable energy technologies.

The market dynamics for CAS 1038378-00-5 reflect its niche but expanding applications. With the rise of green chemistry initiatives, manufacturers are optimizing synthetic routes to improve yield and reduce environmental impact. Suppliers emphasize high-purity grades (>98%) to meet the stringent requirements of pharmaceutical clients, while cost-effective production methods cater to industrial-scale buyers. Current SEO trends indicate rising searches for "cyclopentan-1-amine derivatives" and "ether-functionalized amines," underscoring the compound's relevance in cutting-edge research.

From a regulatory perspective, 2-(2-methoxyethoxy)cyclopentan-1-amine is not classified as hazardous under major chemical inventories (e.g., REACH, TSCA), ensuring broad compliance for global trade. However, users should adhere to standard laboratory safety protocols, including proper ventilation and personal protective equipment (PPE). Analytical techniques like GC-MS and HPLC are recommended for quality control, as purity is critical for its end-use applications.

In conclusion, 2-(2-methoxyethoxy)cyclopentan-1-amine (CAS No. 1038378-00-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its dual utility in life sciences and advanced materials, coupled with a favorable safety profile, positions it as a compound of sustained interest. As AI-assisted molecular design accelerates, this cyclopentylamine derivative is poised to play a pivotal role in next-generation therapeutics and sustainable technologies.

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